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impurities

  • Pantoic acid
    Pantoic acid
    • Cat. No.:
    • B196212
    • CAS No.:
    • 1112-33-0
    • Molecular Formula:
    • C6H12O4
    • Molecular Weight:
    • 148.16 g/mol
    Description
    (R)-pantoic acid is a pantoic acid. It is a conjugate acid of a (R)-pantoate.
    (R)-Pantoate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
    Pantoic acid is a natural product f...
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  • Defluoro Levofloxacin
    Defluoro Levofloxacin
    • Cat. No.:
    • B193972
    • CAS No.:
    • 117620-85-6
    • Molecular Formula:
    • C18H21N3O4
    • Molecular Weight:
    • 343.4 g/mol
    Description
    An impurity of Levofloxacin, which is as efficacious as or more efficacious than that with ciprofloxacin in systemic as well as pyelonephritis infections in mice.
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  • CYCLO(-ALA-GLN)
    CYCLO(-ALA-GLN)
    • Cat. No.:
    • B196030
    • CAS No.:
    • 268221-76-7
    • Molecular Formula:
    • C8H13N3O3
    • Molecular Weight:
    • 199.21 g/mol
    Description
    CYCLO(-ALA-GLN) is a useful research compound. Its molecular formula is C8H13N3O3 and its molecular weight is 199.21 g/mol. The purity is usually HPLC>95%.
    BenchChem offers high-quality CYCLO(-ALA-GLN) suit...
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  • 4-Hydroxy omeprazole
    4-Hydroxy omeprazole
    • Cat. No.:
    • B194787
    • CAS No.:
    • 301669-82-9
    • Molecular Formula:
    • C16H17N3O3S
    • Molecular Weight:
    • 331.4 g/mol
    Description
    A metabolite of Omeprazole, an anttiulcerative.

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  • 3-(Acetylthio)-2-methylpropanoic acid
    3-(Acetylthio)-2-methylpropanoic acid
    • Cat. No.:
    • B193022
    • CAS No.:
    • 33325-40-5
    • Molecular Formula:
    • C6H10O3S
    • Molecular Weight:
    • 162.21 g/mol
    Description
    3-Acetylthio-2-methylpropionic acid is a key intermediate for Captopril and other hypertension drugs.
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  • Carbidopa
    Carbidopa
    • Cat. No.:
    • B193595
    • CAS No.:
    • 38821-49-7
    • Molecular Formula:
    • C10H16N2O5
    • Molecular Weight:
    • 244.24 g/mol
    Description
    Carbidopa is the hydrate of 3-(3,4-dihydroxyphenyl)propanoic acid in which the hydrogens alpha- to the carboxyl group are substituted by hydrazinyl and methyl groups (S-configuration). Carbidopa is a dopa decarb...
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  • Atropine sulfate monohydrate
    Atropine sulfate monohydrate
    • Cat. No.:
    • B194441
    • CAS No.:
    • 5908-99-6
    • Molecular Formula:
    • C17H25NO7S
    • Molecular Weight:
    • 387.4 g/mol
    Description
    Atropine Sulfate is the sulfate salt of atropine, a naturally-occurring alkaloid isolated from the plant Atropa belladonna. Atropine functions as a sympathetic, competitive antagonist of muscarinic cholinergic ...
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  • Argatroban
    Argatroban
    • Cat. No.:
    • B194362
    • CAS No.:
    • 74863-84-6
    • Molecular Formula:
    • C23H36N6O5S
    • Molecular Weight:
    • 508.6 g/mol
    Description
    (2R,4R)-1-[(2S)-5-(diaminomethylideneamino)-2-[(3-methyl-1,2,3,4-tetrahydroquinolin-8-yl)sulfonylamino]-1-oxopentyl]-4-methyl-2-piperidinecarboxylic acid is a peptide.
    Argatroban is a direct, selective thromb...
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  • 3-Methoxytyrosine
    3-Methoxytyrosine
    • Cat. No.:
    • B193592
    • CAS No.:
    • 7636-26-2
    • Molecular Formula:
    • C10H13NO4
    • Molecular Weight:
    • 211.21 g/mol
    Description
    3-Methoxytyrosine is a tyrosine derivative.
    3-Methoxytyrosine is one of the main biochemical markers for Aromatic L-amino acid decarboxylase (AADC, EC 4.1.1.28) deficiency, an inborn error of metabolism that ...
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  • 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
    7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxoquinol...
    • Cat. No.:
    • B193946
    • CAS No.:
    • 86393-33-1
    • Molecular Formula:
    • C13H9ClFNO3
    • Molecular Weight:
    • 281.66 g/mol
    Description
    Ciprofloxacin Impurity
    Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation ...
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